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Compound of Interest

Compound Name: 1H-pyrazole-4-carbaldehyde

Cat. No.: B053337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 1H-pyrazole-4-
carbaldehyde (CAS No: 35344-95-7). The information is compiled from Safety Data Sheets

(SDS), regulatory databases, and scientific literature to ensure a thorough understanding of the

potential hazards, handling procedures, and emergency responses associated with this

compound.

Chemical and Physical Properties
1H-pyrazole-4-carbaldehyde is a solid, crystalline compound that is a key intermediate in the

synthesis of various pharmaceuticals and agrochemicals.[1] A summary of its key physical and

chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 1H-pyrazole-4-carbaldehyde
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Property Value Source

Molecular Formula C₄H₄N₂O PubChem[2][3]

Molecular Weight 96.09 g/mol PubChem[2][3]

Appearance
White to cream or yellowish-

brown solid

Fisher Scientific, Chem-

Impex[1][4]

Melting Point 29 - 34 °C Fisher Scientific[4]

Flash Point > 110 °C (closed cup) ChemicalBook[5]

Solubility No data available

Synonyms

1H-pyrazole-4-

carboxaldehyde, 4-

Formylpyrazole

PubChem, Chem-Impex[1][2]

[3]

Hazard Identification and Classification
1H-pyrazole-4-carbaldehyde is classified as hazardous under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are related to

acute toxicity, skin and eye irritation, and skin sensitization.[2][3]

Table 2: GHS Hazard Classification for 1H-pyrazole-4-carbaldehyde
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Hazard Class
Hazard
Category

Pictogram Signal Word
Hazard
Statement

Acute Toxicity,

Oral
Category 4 Warning

H302: Harmful if

swallowed[2][3]

Skin

Corrosion/Irritatio

n

Category 2 Warning

H315: Causes

skin irritation[2]

[3]

Serious Eye

Damage/Eye

Irritation

Category 1 Danger

H318: Causes

serious eye

damage[2][3]

Skin

Sensitization
Category 1 Warning

H317: May

cause an allergic

skin reaction[2]

[3]

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3 Warning

H335: May

cause respiratory

irritation[2][3]

The following diagram illustrates the logical workflow for hazard identification and the

recommended user response based on the GHS classifications.
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Hazard Identification

User Response and Personal Protective Equipment (PPE)

H302 Harmful if swallowed Safe Handling Avoid ingestion, skin/eye contact, and inhalation.
Use in a well-ventilated area.Risk

H315 Causes skin irritation

Wear Protective Gear Gloves, Goggles, Lab Coat

Risk

H318 Causes serious eye damage

Risk

H317 May cause an allergic skin reaction
Risk

H335 May cause respiratory irritation

Risk

First Aid Measures

Ingestion: Seek medical help.
Skin: Wash with plenty of water.
Eyes: Rinse cautiously with water for several minutes.
Inhalation: Move to fresh air.

In case of
exposure

In case of
exposure

Click to download full resolution via product page

Caption: Hazard Identification and Response Workflow for 1H-pyrazole-4-carbaldehyde.

Experimental Protocols for Hazard Assessment
The hazard classifications listed in Table 2 are typically determined through standardized

testing protocols, such as those established by the Organisation for Economic Co-operation

and Development (OECD). While specific test results for 1H-pyrazole-4-carbaldehyde are not

publicly available, this section outlines the general methodologies for skin and eye irritation

studies.
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OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion
This guideline describes the procedure for assessing the potential of a substance to cause

reversible inflammatory changes to the skin.

Principle: A single dose of the test substance is applied to a small area of the skin of an

experimental animal, typically an albino rabbit.

Methodology:

A small area of the animal's fur is clipped.

0.5 mL (if liquid) or 0.5 g (if solid, moistened with a suitable vehicle) of the test substance

is applied to the clipped skin and covered with a gauze patch.

The exposure period is typically 4 hours, after which the residual substance is removed.

The skin is examined for erythema (redness) and edema (swelling) at specified intervals

(e.g., 1, 24, 48, and 72 hours) after patch removal.

Observations may continue for up to 14 days to assess the reversibility of any observed

effects.

Classification: The substance is classified as a skin irritant (Category 2) if it produces

reversible skin damage within the observation period.

OECD Test Guideline 405: Acute Eye Irritation/Corrosion
This guideline is used to assess the potential of a substance to cause damage to the eye upon

a single application.

Principle: The test substance is applied in a single dose to one eye of an experimental

animal (again, typically an albino rabbit), with the other eye serving as a control.

Methodology:
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The test substance (typically 0.1 mL of a liquid or 0.1 g of a solid) is placed in the

conjunctival sac of one eye.

The eyelids are held together for about one second to prevent loss of the material.

The eye is examined at 1, 24, 48, and 72 hours after application.

Lesions of the cornea (opacity), iris, and conjunctiva (redness and swelling) are scored.

The observation period can be extended up to 21 days to determine the reversibility of the

effects.

Classification: A substance is classified as causing serious eye damage (Category 1) if it

produces irreversible tissue damage in the eye or significant physical decay of vision.

Potential Signaling Pathways in Skin Sensitization
The classification of 1H-pyrazole-4-carbaldehyde as a skin sensitizer (H317) suggests it can

elicit an allergic contact dermatitis (ACD) response. While the specific molecular interactions for

this compound have not been detailed in the literature, the general mechanism of chemical skin

sensitization is well-understood. It is a T-cell-mediated immune response that occurs in two

phases: induction and elicitation.

The following diagram illustrates the general signaling pathway for chemical-induced skin

sensitization.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b053337?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Induction Phase (First Exposure) Elicitation Phase (Subsequent Exposure)

1H-pyrazole-4-carbaldehyde
(Hapten)

Skin Penetration

Hapten-Protein
Complex Formation

Uptake by Langerhans Cells
(Antigen-Presenting Cells)

Migration to Lymph Node

Antigen Presentation to
Naive T-Cells

Proliferation and Differentiation
of Memory T-Cells

Re-exposure to
1H-pyrazole-4-carbaldehyde

Activation of Memory T-Cells
in the Skin

Release of Pro-inflammatory
Cytokines and Chemokines

Inflammatory Response
(Allergic Contact Dermatitis)

Click to download full resolution via product page

Caption: Generalized Signaling Pathway for Chemical Skin Sensitization.
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Safe Handling and Emergency Procedures
Given the hazardous nature of 1H-pyrazole-4-carbaldehyde, strict adherence to safety

protocols is mandatory.

Table 3: Recommended Handling and Emergency Procedures
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Procedure Recommendation

Personal Protective Equipment (PPE)
Wear protective gloves (e.g., nitrile), chemical

safety goggles, and a lab coat.[6]

Engineering Controls
Use only in a well-ventilated area, preferably in

a chemical fume hood.[4][6]

Handling

Avoid breathing dust, fumes, or vapors.[4][6]

Avoid contact with skin and eyes.[4][6] Do not

eat, drink, or smoke when using this product.[6]

Storage

Store in a tightly closed container in a dry, cool,

and well-ventilated place.[4][6] Store locked up.

[6] Some sources recommend storing under an

inert gas as it may be air-sensitive.[5]

First Aid: Skin Contact

Take off contaminated clothing immediately.

Wash with plenty of soap and water. If skin

irritation or rash occurs, get medical

advice/attention.[4][6]

First Aid: Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

POISON CENTER or doctor.[4][6]

First Aid: Ingestion Rinse mouth. Get medical help.[6]

First Aid: Inhalation

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[4][6]

Disposal

Dispose of contents/container to an approved

waste disposal plant in accordance with local,

regional, and national regulations.[4][6]

Conclusion
1H-pyrazole-4-carbaldehyde is a valuable chemical intermediate with significant, well-defined

hazards. A thorough understanding of its toxicological profile, adherence to safe handling
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practices, and preparedness for emergency situations are critical for researchers, scientists,

and drug development professionals. The information presented in this guide, including the

summarized data tables and workflow diagrams, is intended to support the safe and effective

use of this compound in a laboratory or industrial setting. Always refer to the most current

Safety Data Sheet from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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